Dibenzyl ((3-ethoxy-4-methoxyphenyl)methylene)dicarbamate
Description
Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated the utility of compounds structurally similar to Dibenzyl ((3-ethoxy-4-methoxyphenyl)methylene)dicarbamate in synthetic chemistry, particularly in the synthesis of complex molecules and materials. For instance, studies on the reductive lithiation of alkoxy-substituted benzyl methyl ethers show the significance of such compounds in synthesizing dicarbo-substituted benzenes, highlighting their role in facilitating complex chemical transformations (Azzena et al., 2004).
Catalysis and Material Science
Compounds akin to Dibenzyl ((3-ethoxy-4-methoxyphenyl)methylene)dicarbamate have been explored for their potential in catalysis and material science. The synthesis and characterization of novel materials, such as homoleptic dithiocarbamate complexes, offer insights into their structural properties and interactions, which could have implications for the development of new catalysts and materials with specific electronic and optical properties (Yadav et al., 2015).
Photodynamic Therapy and Medical Research
In the realm of medical research, related structures have been studied for their photophysical and photochemical properties, which are crucial for applications like photodynamic therapy. For instance, the synthesis and evaluation of zinc phthalocyanine derivatives substituted with Schiff base groups have shown significant singlet oxygen quantum yields, indicating their potential in cancer treatment through photodynamic therapy (Pişkin et al., 2020).
Environmental and Analytical Applications
Additionally, the analytical and environmental applications of related compounds have been highlighted through studies on the detection and analysis of environmental phenols in biological samples. Such research is critical for understanding the environmental fate and biological impact of a wide range of chemical substances, including parabens and triclosan, which share functional similarities with Dibenzyl ((3-ethoxy-4-methoxyphenyl)methylene)dicarbamate (Ye et al., 2008).
properties
IUPAC Name |
benzyl N-[(3-ethoxy-4-methoxyphenyl)-(phenylmethoxycarbonylamino)methyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N2O6/c1-3-32-23-16-21(14-15-22(23)31-2)24(27-25(29)33-17-19-10-6-4-7-11-19)28-26(30)34-18-20-12-8-5-9-13-20/h4-16,24H,3,17-18H2,1-2H3,(H,27,29)(H,28,30) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMUMWNGGMPJQRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C(NC(=O)OCC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dibenzyl ((3-ethoxy-4-methoxyphenyl)methylene)dicarbamate | |
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